Cas no 21668-77-9 (Eprodisate)

• Product Name: Eprodisate
• CAS No: 21668-77-9
• MF: C₃H₈O₆S₂
• MW: 204.222019195557
• MDL: MFCD00191483
• CID: 51845
• PubChem ID: 87575303
• Update Time: 2025-04-18

Eprodisate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedisulfonic acid disodium salt
• 1,3-Propanedisulfonic acid
• Disodium 1,3-propanedisulphonate
• 1,3-Propanedisulphonic acid disodium salt
• Disodium1,3-propanedisulphonate,(1,3-Propanedisulphonicaciddisodiumsalt)
• propane-1,3-disulfonic acid
• 1,3-Propane disulfonate
• 1,3-propane sulfone
• 1,3-propanedisulphonic acid
• 1.3-propanesultone
• Eprodisate
• Eprodisate [INN]
• Propane-1,3-disulfonate
• propanedisulfonate
• UNII-6QFP76V7S7
• 6QFP76V7S7
• 1,3-propanesulfonic acid
• 1,3-Propanedisulfonicacid
• 1,3 PROPANESULFONATE
• MGNVWUDMMXZUDI-UHFFFAOYSA-
• MGNVWUDMMXZUDI-UHFFFAOYSA-N
• FCH1323306
• AK176227
• 1,3-Propaned
• CHEMBL2111092
• D92088
• 1,3-Propanedisulfonic Acid (50-60% in Water)
• CS-0100921
• starbld0009312
• AKOS025402717
• GUANOSINE-5-TRIPHOSPHATETETRASODIUMSALT
• InChI=1/C3H8O6S2/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2,(H,4,5,6)(H,7,8,9)
• FT-0625314
• propane-1, 3-disulfonic acid
• SCHEMBL34216
• Propane-1,3-disulphonate
• MFCD00191482
• DB06405
• DTXSID4048301
• ?Eprodisate
• 21668-77-9
• MS-23104
• Q27265336
• WAA66877
• EPRODISATE [WHO-DD]
• 1,3-Propanedisulfonic acid, 70% in H2O
• HY-128849
• J-014224
• 70% in H2O
• BRD-K11463116-304-03-5
• BRD-K11463116-304-02-7
• DA-52960
• BRD-K11463116-304-01-9

• MDL： MFCD00191483
• Inchi： 1S/C3H8O6S2/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2,(H,4,5,6)(H,7,8,9)
• InChI Key： MGNVWUDMMXZUDI-UHFFFAOYSA-N
• SMILES： S(CCCS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 203.97600
• Monoisotopic Mass: 203.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6
• Topological Polar Surface Area: 126

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.773
• Melting Point: 120-124 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.4220
• PSA: 125.50000
• LogP: 1.31370
• Color/Form: 70% in H2O

Eprodisate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303 + P361 + P353-P304 + P340 + P310-P305 + P351 + P338
• Hazardous Material transportation number：3265
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26-S36-S45-S36/37/39-S27
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38; R34; R20/21/22
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids